![molecular formula C14H25NO3 B261885 Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate](/img/structure/B261885.png)
Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate, also known as EDP-1066, is a small molecule inhibitor that has been researched for its potential therapeutic applications in various diseases.
Mechanism of Action
Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate inhibits the activity of a specific enzyme called Bruton's tyrosine kinase (BTK), which plays a crucial role in the activation and proliferation of immune cells. By inhibiting BTK, this compound reduces the activity of immune cells, leading to a decrease in inflammation and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to reduce the levels of pro-inflammatory cytokines and chemokines, indicating its potential as an anti-inflammatory agent. Additionally, this compound has been found to induce apoptosis (programmed cell death) in cancer cells, suggesting its potential as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate has several advantages for lab experiments, including its small molecular size, ease of synthesis, and specificity for BTK inhibition. However, its limitations include its relatively short half-life and potential for off-target effects.
Future Directions
Future research on Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate could focus on its potential therapeutic applications in specific diseases, such as autoimmune disorders and cancer. Additionally, further studies could investigate the potential for combination therapies with other drugs to enhance its efficacy. Finally, research could explore the development of more potent and selective BTK inhibitors based on the structure of this compound.
In conclusion, this compound is a promising small molecule inhibitor that has shown potential therapeutic applications in various diseases. Its inhibition of BTK activity has been found to reduce inflammation and tumor growth, making it a potential anti-inflammatory and anti-cancer agent. While this compound has several advantages for lab experiments, further research is needed to fully understand its potential as a therapeutic agent and to explore its future directions.
Synthesis Methods
Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate is synthesized through a multi-step process involving the reaction of 3,3-dimethylbutyryl chloride with piperidine-3-carboxylic acid, followed by esterification with ethanol. The final product is obtained through purification and isolation techniques.
Scientific Research Applications
Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. In preclinical studies, this compound has shown promising results in inhibiting tumor growth and reducing inflammation.
properties
Molecular Formula |
C14H25NO3 |
---|---|
Molecular Weight |
255.35 g/mol |
IUPAC Name |
ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate |
InChI |
InChI=1S/C14H25NO3/c1-5-18-13(17)11-7-6-8-15(10-11)12(16)9-14(2,3)4/h11H,5-10H2,1-4H3 |
InChI Key |
VYJLAAVECACMKH-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1CCCN(C1)C(=O)CC(C)(C)C |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C(=O)CC(C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.